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Compound of Interest

Compound Name: Enofelast

CAS No.: 125722-16-9

Cat. No.: B1667061

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical products is a critical component of laboratory safety and environmental responsibility.

This document provides essential guidance on the safe and compliant disposal of

Enamelast™, a professional dental fluoride varnish often identified by the misspelling

"Enofelast." Adherence to these procedures is vital to mitigate risks to personnel and the

environment.

Hazard Profile
Enamelast™ is classified with several hazards that dictate its disposal requirements.

Understanding these is the first step in safe handling and disposal.
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Hazard Classification Description GHS Pictogram

Flammable Liquid
The product is a flammable

liquid and vapor.
🔥

Acute Toxicity (Oral, Inhalation)
Harmful if swallowed or

inhaled.[1][2][3]
❗

Skin and Eye Irritation
Causes skin irritation and

serious eye irritation.[1][2][3]
❗

Skin Sensitization
May cause an allergic skin

reaction.[1][2][3]
❗

Chronic Aquatic Toxicity
Harmful to aquatic life with

long-lasting effects.[1][2]
🐠

Disposal Workflow
The following diagram outlines the decision-making process and necessary steps for the

proper disposal of Enamelast™.
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Start: Enamelast™ Waste Generated

Step 1: Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Step 2: Assess Waste Container

Empty Unit-Dose Packets or Syringes

Empty

Containers with Residual Product

Contains Residue

Step 3: Collect as Hazardous Waste

Step 4: Label Waste Container
(Contents: Enamelast™, Hazard: Flammable, Toxic)

Step 5: Store in Designated Area
(Flammable Waste Cabinet, Away from Incompatibles)

Step 6: Arrange for Professional Disposal
(Contact EHS/Licensed Waste Contractor)

End: Compliant Disposal

Click to download full resolution via product page

Enamelast™ Disposal Workflow
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Step-by-Step Disposal Protocol
1. Personal Protective Equipment (PPE): Before handling Enamelast™ waste, it is imperative

to wear appropriate PPE. This includes, but is not limited to:

Chemical-resistant gloves (e.g., nitrile).

Safety glasses or goggles for eye protection.[1]

A lab coat to protect from skin contact.[1]

2. Waste Segregation and Collection:

Do not dispose of Enamelast™ or its containers in regular trash or down the drain.[4] Its

classification as harmful to aquatic life necessitates that it be kept out of waterways.[1][2]

All waste, including used unit-dose packets, syringes, and any materials contaminated with

the product (e.g., gloves, absorbent pads), must be collected as hazardous chemical waste.

[5]

3. Containerization:

Collect all Enamelast™ waste in a designated, compatible, and properly sealed hazardous

waste container.[4]

The container must be clearly labeled as "Hazardous Waste" and should identify the

contents, including "Enamelast™," and list its associated hazards (Flammable, Toxic).

4. Storage:

Store the hazardous waste container in a designated satellite accumulation area within the

laboratory.

Due to its flammability, the container should be stored in a flammable-liquids cabinet.

Ensure the storage area is well-ventilated and away from sources of ignition such as heat,

sparks, and open flames.[2][6]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://cdn.vanderven.de/publicshop-prod/media/b2/ac/d6/1741111386/SDB_ENAMELAST_20180919_GB.pdf
https://cdn.vanderven.de/publicshop-prod/media/b2/ac/d6/1741111386/SDB_ENAMELAST_20180919_GB.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://cdn.vanderven.de/publicshop-prod/media/b2/ac/d6/1741111386/SDB_ENAMELAST_20180919_GB.pdf
https://cdn.vanderven.de/publicshop-prod/media/bb/39/7c/1741111390/SDB_ENAMELAST_201809019_DE.pdf?ts=1741111390
https://nswai.org/docs/Hazardous%20Waste%20Disposal%20Guide.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://cdn.vanderven.de/publicshop-prod/media/bb/39/7c/1741111390/SDB_ENAMELAST_201809019_DE.pdf?ts=1741111390
https://cdn.vanderven.de/publicshop-prod/media/6f/99/89/1757183320/sdb_Enamelast_20180212_GB.pdf.pdf?ts=1757183320
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Final Disposal:

The disposal of the collected hazardous waste must be handled by the institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Important Considerations:

Spill Management: In case of a spill, absorb the material with an inert substance (e.g.,

vermiculite, dry sand) and collect it into the hazardous waste container. Ensure adequate

ventilation.

Regulatory Compliance: Disposal procedures must always be in accordance with local,

regional, and national regulations. The information provided here is a general guide; always

consult your institution's specific protocols.[2]

Empty Containers: Even if a container appears empty, it may retain product residue. Unless

thoroughly decontaminated, it is best practice to dispose of the empty containers as

hazardous waste.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Enamelast™ (Enofelast) in a
Laboratory Setting]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667061/docs#proper-disposal-of-enamelast-
enofelast-in-a-laboratory-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426
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